Cas no 54031-03-7 (Isothiazole, 4-methyl-5-phenyl-)

• Product Name: Isothiazole, 4-methyl-5-phenyl-
• CAS No: 54031-03-7
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 1589237
• Update Time: 2024-09-13

Isothiazole, 4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 4-methyl-5-phenyl-

• Inchi： 1S/C10H9NS/c1-8-7-11-12-10(8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： VGCRZMQKDXKISG-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=C(C)C=N1

Computed Properties

• Exact Mass: 175.04567

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 96 °C(Press: 0.5 Torr)
• PSA: 12.89
• pka: 4.38±0.30(Predicted)